Cas no 823796-35-6 (5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester
• CAS No: 823796-35-6
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 692954
• PubChem ID: 59517659
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-chloro-4-(dimethylamino)-, ethyl ester
• ethyl 2-chloro-4-(dimethylamino)pyrimidine-5-carboxylate
• 823796-35-6
• DTXSID30732266
• SCHEMBL8295823

• Inchi： 1S/C9H12ClN3O2/c1-4-15-8(14)6-5-11-9(10)12-7(6)13(2)3/h5H,4H2,1-3H3
• InChI Key： SYNSFUPRONRXAS-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OCC)C(=N1)N(C)C

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3Ų